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Compound of Interest

Compound Name: 5,5"-Difluoro BAPTA

Cat. No.: B130989

Essential Safety and Handling Guide for 5,5'-
Difluoro BAPTA

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like 5,5'-Difluoro
BAPTA. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to foster a secure research environment.

Chemical and Physical Properties

5,5'-Difluoro BAPTA is a non-fluorescent calcium indicator used to study cytosolic free Ca2+
by 19F-NMR.[1][2] It is a derivative of BAPTA and is often supplied as an acetoxymethyl (AM)
ester for cell loading or as a tetrapotassium salt.[3] The AM ester form is membrane-permeable
and is converted to the active Ca2+ chelator by intracellular esterases.[3]
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5,5'-Difluoro BAPTA,

Property 5,5'-Difluoro BAPTA (AM) .
tetrapotassium salt
Molecular Formula C34H38F2N2018[1][2] C22H18F2K4N2010
Molecular Weight 800.67 g/mol [1] 665 g/mol
White to off-white crystalline ) ]
Appearance White solid
powder[2]
N Soluble in DMSO, DMF, EtOAc )
Solubility Soluble in water
or CHCI3[2]
156027-00-8[1] or 128255-42- o
CAS Number 5[7] Not explicitly found

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for 5,5'-Difluoro BAPTA was not found in the
immediate search, a thorough risk assessment should be conducted based on the nature of
fluorinated organic compounds and BAPTA derivatives. The carbon-fluorine bond is strong,
making many perfluorinated compounds stable.[4] However, the synthesis of such compounds
can involve hazardous reagents.[4] For the end-user, the primary risks are associated with the
handling of the powder and its solutions.

Potential hazards include:
o Eye and Skin Irritation: Direct contact with the powder or solutions may cause irritation.

o Respiratory Tract Irritation: Inhalation of dust from the powdered form can irritate the
respiratory system.

o Unknown Toxicity: The full toxicological profile of 5,5'-Difluoro BAPTA is not widely
documented. Therefore, it should be handled with care, assuming it is potentially hazardous.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure. The following table
summarizes the recommended PPE for handling 5,5'-Difluoro BAPTA.
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PPE Category

Item

Specifications and Usage

Eye and Face Protection

Safety Goggles

Must be worn at all times to
protect against splashes. They
should meet ANSI 287.1
standards.[4]

Face Shield

Recommended in addition to
goggles when there is a
significant risk of splashing or
when handling larger
quantities.[5][6]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are generally
suitable for incidental contact.
[71[8] Regularly inspect gloves
for any signs of degradation or
punctures and change them

immediately if contaminated.[7]

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect skin and
clothing from contamination.[7]
For procedures with a higher
risk of exposure, consider a

flame-resistant lab coat.[9]

Respiratory Protection

Not generally required for
handling solutions in a well-
ventilated area. If dust is
generated during weighing, a
NIOSH-approved respirator
may be necessary.[7] All
handling of the solid form
should be done in a chemical
fume hood.[7]

Operational Plan: Step-by-Step Handling Protocol
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A systematic workflow is essential for both safety and experimental accuracy.

Preparation Handling (in Fume Hood) Experimental Use

1. Prepare Workspace 2. Assemble PPE 3. Gather Materials Proceed to handing | 4. Weigh Solid 5. Prepare Solution Use soluton | 6. Perform Experiment |
(Clean, Unclutiered) (Goggles, Gloves, Lab Coat) (Chemical, Solvents, Glassware) (Minimize Dust) (Add solid to solvent slowly) (Use appropriate PPE)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5,5'-Difluoro BAPTA.

1. Preparation:

e Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[7]
o Confirm that an eyewash station and safety shower are readily accessible.[7]

o Put on all required PPE: safety goggles, chemical-resistant gloves, and a lab coat.
2. Weighing and Solution Preparation:

« Handle the solid form of 5,5'-Difluoro BAPTA inside a chemical fume hood to prevent
inhalation of any dust.[7]

¢ Use a dedicated spatula and weighing paper.

o To prepare a solution, slowly add the weighed solid to the appropriate solvent (e.g., DMSO
for the AM ester, water for the tetrapotassium salt) to avoid splashing.[7]

3. Storage:

o Store 5,5'-Difluoro BAPTA in a tightly sealed container in a cool, dry, and well-ventilated
area.[7]

o Protect from light and moisture.[2] The recommended storage temperature is often -20°C.[2]
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Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Waste Collection:

» All waste materials, including unused chemicals, contaminated gloves, and weighing papers,
should be collected in a designated and clearly labeled hazardous waste container.[7]

o Do not mix with other waste streams unless compatibility has been confirmed.
Disposal Method:
» Never pour 5,5'-Difluoro BAPTA solutions down the drain.[7]

» All chemical waste must be disposed of in accordance with federal, state, and local
environmental regulations.[7]

o Consult your institution's Environmental Health and Safety (EHS) office for specific disposal
guidelines.[10]

Spill Management:
 In case of a spill, evacuate the immediate area if necessary.

o For a small spill of solid material, carefully sweep it up to avoid creating dust and place it in a
sealed container for disposal.[7]

» For a liquid spill, absorb it with an inert, non-combustible material like sand or vermiculite
and place it in a chemical waste container.[7]

» Ensure appropriate PPE is worn during the entire cleanup process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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